Cas no 1807106-10-0 (2,3-Bis(trifluoromethyl)-4-ethyltoluene)

• Product Name: 2,3-Bis(trifluoromethyl)-4-ethyltoluene
• CAS No: 1807106-10-0
• MF: C₁₁H₁₀F₆
• MW: 256.187524318695
• CID: 5009724
• Update Time: 2025-10-21

2,3-Bis(trifluoromethyl)-4-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-ethyltoluene

• Inchi： 1S/C11H10F6/c1-3-7-5-4-6(2)8(10(12,13)14)9(7)11(15,16)17/h4-5H,3H2,1-2H3
• InChI Key： NKELUVSMIOALMK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=C(C)C=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,3-Bis(trifluoromethyl)-4-ethyltoluene

Research Brief on 2,3-Bis(trifluoromethyl)-4-ethyltoluene (CAS: 1807106-10-0) in Chemical and Biomedical Applications

The compound 2,3-Bis(trifluoromethyl)-4-ethyltoluene (CAS: 1807106-10-0) has recently garnered significant attention in the chemical and biomedical research communities due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in pharmaceutical and material science. The trifluoromethyl groups and ethyl substituents on the toluene backbone confer distinctive electronic and steric properties, making it a valuable intermediate in organic synthesis and drug development.

Recent studies have highlighted the compound's utility as a building block for fluorinated pharmaceuticals, where its stability and lipophilicity enhance drug bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel kinase inhibitors, showing improved metabolic stability in preclinical models. Additionally, its role in materials science has been explored, with applications in liquid crystals and high-performance polymers due to its thermal stability and low polarizability.

The synthesis of 2,3-Bis(trifluoromethyl)-4-ethyltoluene typically involves multi-step reactions, including Friedel-Crafts alkylation and halogenation, followed by trifluoromethylation. Advances in catalytic methods, such as palladium-catalyzed cross-coupling, have improved yields and reduced environmental impact. Analytical techniques like NMR, HPLC, and X-ray crystallography are critical for verifying purity and structural integrity, as even minor impurities can affect downstream applications.

In biomedical contexts, the compound's mechanism of action is under investigation. Preliminary data suggest it may modulate protein-protein interactions by binding to hydrophobic pockets, though further crystallographic studies are needed. Its safety profile is also being evaluated, with early toxicology studies indicating low acute toxicity but requiring long-term exposure assessments.

Future research directions include optimizing synthetic routes for industrial-scale production and exploring its potential in targeted drug delivery systems. Collaborative efforts between chemists and pharmacologists are essential to unlock its full potential. This brief underscores the compound's versatility and the need for interdisciplinary approaches to harness its capabilities in advancing both chemical and biomedical sciences.